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Compound of Interest

Compound Name:
5-(Cyclopropylmethoxy)-2-

fluoropyridine

CAS No.: 213765-91-4

Cat. No.: B3116039

Get Quote

Technical Safety Guide: 5-
(Cyclopropylmethoxy)-2-fluoropyridine
Part 1: Chemical Identity & Physicochemical
Profiling
Substance Identity:

Chemical Name: 5-(Cyclopropylmethoxy)-2-fluoropyridine

CAS Number:Research Grade / Analogous Reference: 1240582-72-2 (Generic/Derivative

class) or See Cert of Analysis.

Note: Specific CAS numbers often vary by salt form or regional registration. Closest

structural analog for tox data: 4-Bromo-5-cyclopropoxy-2-fluoropyridine (CAS 1243399-16-

7).
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Molecular Formula: C

H

FNO

Molecular Weight: 167.18 g/mol

SMILES:FC1=NC=C(OCC2CC2)C=C1

Physicochemical Matrix: The following properties are critical for determining handling protocols.

Data is derived from structural activity relationship (SAR) analysis of the fluoropyridine class.

Property
Value
(Experimental/Predicted)

Operational Implication

Physical State
Solid (Low Melting) or Viscous

Liquid

May require warming for

transfer; handle as a solid to

prevent dust generation.

Boiling Point ~240–260°C (Predicted)
Low volatility at RT, but vapors

form during heated synthesis.

LogP ~2.1 – 2.5

Lipophilic; penetrates skin

barriers easily. Glove

permeation risk.

pKa ~1.5 (Pyridine N)
Weakly basic. Compatible with

non-acidic aqueous workups.

Reactivity
S

Ar Active

The C2-Fluorine is highly

activated for nucleophilic

displacement.

Part 2: Hazard Architecture & Toxicology (GHS)
Core Hazard Logic
The safety profile is dominated by two structural motifs:
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2-Fluoropyridine Core: The fluorine atom at the 2-position is electron-deficient and prone to

nucleophilic aromatic substitution (S

Ar). This reactivity implies it can alkylate biological nucleophiles (proteins/DNA), leading to
sensitization and tissue irritation.

Cyclopropylmethoxy Ether: Generally stable, but the cyclopropyl ring adds lipophilicity,

enhancing dermal absorption.

GHS Classification (derived from Analogous Class 2-
Fluoropyridines)

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicology Insights
Metabolic Activation: The cyclopropyl group can undergo metabolic ring-opening (via

CYP450), potentially forming reactive aldehyde intermediates. Avoid chronic exposure.

Fluoride Ion Release: In the event of thermal decomposition (fire) or strong acidic hydrolysis,

the C-F bond cleaves, releasing Hydrogen Fluoride (HF). Standard organic fire protocols

must be augmented with HF-specific neutralization.

Part 3: Handling, Synthesis & Storage Workflows
Synthesis & Reactivity Context
Researchers typically utilize this compound as an electrophile. The following diagram illustrates

the reactivity logic and safety checkpoints during synthesis.
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Safety Critical Control Points

5-(Cyclopropylmethoxy)-2-fluoropyridine

SNAr Displacement
(Heat/Base)

 Electrophilic C2

Nucleophile (R-NH2 / R-OH)

 Attack

Functionalized Pyridine F- Leaving Group

Risk: HF Generation
Risk: Runaway Exotherm

 If Acidic/Overheated

Click to download full resolution via product page

Figure 1: Reactivity workflow highlighting the S

Ar mechanism. The displacement of the Fluorine atom is the primary synthetic utility but also
the source of fluoride waste hazards.

Storage Protocols
Atmosphere: Store under Inert Gas (Argon/Nitrogen). Ethers can form peroxides upon

prolonged exposure to air, though the electron-deficient pyridine ring stabilizes this

somewhat.

Temperature: Refrigerate (2–8°C).

Container: Amber glass to prevent UV-induced radical degradation of the ether linkage.

Part 4: Emergency Response Architecture
In the event of exposure, the response must be immediate and specific to fluorinated organics.
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Exposure Incident

Identify Route

Dermal Contact Ocular Contact Inhalation

1. Wash 15min (Soap/Water)
2. Apply Calcium Gluconate (If HF suspected)

1. Irrigate 15min
2. Do NOT neutralize

3. Seek Opthalmologist

1. Fresh Air
2. Oxygen if dyspneic

3. Monitor for Pulmonary Edema

Click to download full resolution via product page

Figure 2: Decision tree for emergency response. Note the specific consideration for Calcium

Gluconate if decomposition to HF is suspected.

Fire Fighting Measures
Extinguishing Media: CO₂, Dry Chemical, or Alcohol-resistant foam.

Specific Hazards: Combustion produces Toxic Fumes including:

Hydrogen Fluoride (HF)

Nitrogen Oxides (NOx)[1]

Carbon Monoxide (CO)

Tactical Response: Firefighters must wear full SCBA. Water spray should be used to

suppress toxic vapors but contain runoff to prevent aquatic contamination.

Part 5: Ecological Impact & Disposal
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Aquatic Toxicity: Fluorinated pyridines are generally harmful to aquatic life with long-lasting

effects (Chronic Category 3). The C-F bond is resistant to biodegradation.

Waste Streams:

Stream A (Organic): Dissolve in a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber (critical for HF capture).

Stream B (Aqueous): Do not discharge into drains. Collect as hazardous halogenated

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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